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Compound of Interest

Compound Name: Rubidium chloride

Cat. No.: B1196668

An In-depth Technical Guide to the Reaction of Rubidium and Chlorine

Introduction

The reaction between rubidium (Rb), a highly reactive alkali metal, and chlorine (Cl2), a potent
halogen, is a classic example of a metal-halogen reaction that produces an ionic salt, rubidium
chloride (RbCI). This synthesis is characterized by its vigorous and highly exothermic nature,
resulting in the formation of a stable, white crystalline solid.[1][2] Rubidium, being further down
Group 1 of the periodic table, is more reactive than sodium and burns violently in the presence
of chlorine gas to form rubidium chloride.[1] This guide provides a comprehensive technical
overview of this reaction, including its thermodynamics, synthesis protocols, the properties of
the resulting compound, and essential safety considerations.

Reaction Thermodynamics and Energetics

The formation of rubidium chloride from its elemental constituents is a thermodynamically
favorable process, releasing a significant amount of energy. The standard enthalpy of formation
and other key thermodynamic values are crucial for understanding the reaction's energetics.
The Born-Haber cycle is a powerful theoretical tool used to analyze the energy components of
this reaction, from the elemental states to the formation of the ionic lattice.

Thermodynamic Data
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The following table summarizes the key thermodynamic properties associated with the

formation of rubidium chloride.

Property Symbol

Value

Units

Citations

Standard
Enthalpy of AHf°
Formation

-435.14

kJ/mol

[3]

Standard Gibbs
Free Energy of ArG®

Reaction

-815.60

kJ/mol

[4]

Standard
Entropy of ArS°
Reaction

-184.83

J-K~1.mol—?

[4]

Enthalpy of
Sublimation (Rb)

AHsub

86

kJ/mol

[5]L6]

First lonization
Energy (Rb)

1E1

402

kJ/mol

[5]16]

Bond
Dissociation BDE

Energy (Cl2)

243

kJ/mol

[5]16]

Electron Affinity
(Ch

EA

-349

kJ/mol

[5]L6]

Born-Haber Cycle for Rubidium Chloride

The Born-Haber cycle illustrates the energetic steps involved in the formation of an ionic

compound from its constituent elements. It applies Hess's Law to relate the enthalpy of

formation to the energies of sublimation, ionization, bond dissociation, electron affinity, and the

lattice energy.
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Born-Haber Cycle for Rubidium Chloride (RbCI)
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Caption: Born-Haber cycle illustrating the energetics of R

bClI formation.
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Synthesis of Rubidium Chloride

While the direct reaction of rubidium metal with chlorine gas is the most fundamental synthesis,
it is often impractical and hazardous for laboratory preparation due to the expense and
reactivity of rubidium metal.[2] Alternative methods are more common.

Direct Synthesis

The direct synthesis follows the balanced chemical equation:
2RDb(s) + Cl2(g) - 2RbCI(s)[1][2][4][7]

This reaction is an oxidation-reduction process where rubidium is oxidized (loses an electron)
and chlorine is reduced (gains an electron).[4] The reaction is violent and exothermic,
potentially fracturing the reaction vessel.[1]

Experimental Protocol and Workflow for Direct
Synthesis

A detailed, step-by-step protocol for this hazardous reaction is not commonly published.
However, a workflow outlining the critical considerations and safety measures can be
constructed. This process must be conducted by highly trained personnel in a controlled
environment.
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Workflow for Direct Synthesis of RbCI
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l
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l
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l
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l

Initiate Reaction
(Spontaneous, Highly Exothermic)
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l

Collect Solid RbCI Product

Click to download full resolution via product page

Caption: A conceptual workflow for the direct synthesis of RbCI.
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Alternative Synthesis Routes

For laboratory-scale production of pure rubidium chloride, safer and more common methods
are employed. These typically involve the neutralization of a rubidium base with hydrochloric
acid, followed by purification via recrystallization.[2][3][8][9]

e Reaction with Rubidium Hydroxide: RbOH(aq) + HCl(ag) — RbCl(aq) + H20(1)[2][3]

e Reaction with Rubidium Carbonate: Rb2COs(aq) + 2HCl(aq) — 2RbCl(aq) + H20(l) + CO2(g)
[2]

Properties of Rubidium Chloride

Rubidium chloride is a white, hygroscopic crystalline solid.[3][8] It is essential to protect it
from atmospheric moisture during storage, for example, by using a desiccator.[3][8]

Physical and Chemical Properties

Property Value Units Citations
Molar Mass 120.921 g/mol [3]
White hygroscopic
Appearance vo P - [3]
crystals
Density 2.80 g/cms3 (at 25 °C) [3]
Melting Point 718 °C [3]
Boiling Point 1,390 °C [3]
Solubility in Water 91 /100 mL (at 20 °C) [3]
Std Molar Entropy
95.9 J-K-1.mol—1 [3]
(S©20)
Heat Capacity (Cp) 52.4 J-K~1.mol-? [3]

Structural Properties

In the solid state, rubidium chloride most commonly adopts the sodium chloride (rock salt)
crystal structure.[2][3][10] However, at high temperature and pressure, it can transition to the
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caesium chloride structure.[3][11]

Property Value Citations
Crystal System (common) Cubic (Halite, Rock Salt) [10]
Space Group (common) Fm-3m [10]
Coordination Geometry Octahedral (6:6) [3][11]
Lattice Constant (a) 6.62 A [10]

Rb-CI Bond Length (solid) 3.31A [10]

Rb-CI Bond Length (gas

2.7868 A [3][11]
phase)

i Caesium chloride (CsCl)
High-Pressure Polymorph ) [3][11]
structure (Cubic, 8:8)

Safety and Handling

Extreme caution must be exercised when handling the reactants, rubidium and chlorine.

Reactant Safety

e Rubidium (Rb): Rubidium metal is highly reactive. It reacts violently with water, releasing
flammable hydrogen gas which can ignite spontaneously.[12] It must be handled under a dry,
inert gas like argon.[12] All equipment must be scrupulously dry.[12] Incompatible materials
include water, alcohols, oxidizers, acids, and halogens.[12]

» Chlorine (Cl2): Chlorine is a toxic, corrosive gas that can cause severe respiratory tract
irritation. It is a strong oxidizing agent. All handling should occur in a well-ventilated fume
hood with appropriate personal protective equipment (PPE).

Product Safety (Rubidium Chloride)

» Handling: Rubidium chloride itself has low toxicity.[9] However, it can be an irritant to the
eyes, skin, and respiratory tract.[9][13] Standard laboratory PPE, including safety goggles
and gloves, should be worn.[13][14][15] Minimize dust generation during handling.[13][16]
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o Storage: As RbCl is hygroscopic, it should be stored in a tightly closed container in a cool,
dry, well-ventilated area away from moisture.[3][8][13]

o First Aid: In case of contact, wash the affected area thoroughly. If inhaled, move to fresh air.
If ingested, rinse the mouth with water and seek medical advice.[14][15]

Logical Flow for Safe Handling

The following diagram outlines the logical decision-making process for safely handling the
direct reaction of rubidium and chlorine.
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Safe Handling Logic for Rb + Clz= Reaction

Begin Reaction Setup

Don Required PPE

STOP:
Establish Inert/Dry
Conditions

Proceed with STOP:
Experimental Protocol Move to Vented Hood

Click to download full resolution via product page

Caption: Decision workflow for ensuring safety during the RbCl synthesis.
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Conclusion

The reaction of rubidium and chlorine is a powerful demonstration of alkali metal and halogen
reactivity, yielding the ionic compound rubidium chloride. While the direct synthesis is notable
for its vigor, the study of its thermodynamics through the Born-Haber cycle provides deep
insight into the principles of ionic bonding and lattice energy. For practical applications and
research, particularly in fields like biomedicine where RbCl has been investigated for its
antidepressant properties, safer, solution-based synthesis routes are preferred.[9][17] A
thorough understanding of the properties of rubidium chloride and strict adherence to safety
protocols for handling the highly reactive precursors are paramount for any scientific
investigation involving this reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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